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Compound of Interest

Compound Name: 4-Methylphenylsulfonylurea

Cat. No.: B041070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of para-Toluenesulfonylurea (p-TSU). It includes quantitative data, detailed

experimental protocols, and visualizations of relevant pathways and workflows to support

research and development activities. p-TSU is a key intermediate in the synthesis of second-

generation sulfonylurea drugs, which are widely used in the management of type 2 diabetes.[1]

[2][3]

Core Physicochemical Properties
The fundamental physicochemical characteristics of para-Toluenesulfonylurea are summarized

below. These properties are crucial for its handling, formulation, and synthesis into active

pharmaceutical ingredients.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b041070?utm_src=pdf-interest
https://www.jove.com/science-education/v/17300/oral-hypoglycemic-agents-sulfonylureas
https://www.multichemexports.com/product-details/ptoluenesulfonylurea
https://cymitquimica.com/products/TR-T536040/1694-06-0/n-p-toluenesulfonylurea/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 1694-06-0 [3][4][5][6][7][8][9][10]

Molecular Formula C₈H₁₀N₂O₃S [2][3][5][6][7][8][9][10]

Molecular Weight 214.24 g/mol [3][5][7][8][9][10][11]

Appearance
White to off-white crystalline

powder or solid.[2][4][6]
[2][4][6]

Melting Point 190-198 °C [4][5][6][7][9]

Boiling Point Decomposes before boiling.[2] [2]

Solubility

Slightly soluble in water (777.9

mg/L at 37 °C); Soluble in

ethanol, methanol, and DMSO.

[2][5][7][9]

[2][5][7][9]

pKa 5.07 (Predicted) [5][9]

Density ~1.38 g/cm³ (estimate) [2][5][7][9]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of para-Toluenesulfonylurea are critical

for reproducible research and development.

Synthesis of para-Toluenesulfonylurea
A common method for the preparation of para-Toluenesulfonylurea involves the reaction of p-

toluenesulfonamide with urea.[12][13] The following is a generalized laboratory-scale protocol

based on documented procedures.[13][14][15]

Materials:

p-Toluenesulfonamide

Urea
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Sodium Hydroxide (NaOH)

Sulfuric Acid (e.g., 30% solution)

Deionized Water

Three-necked flask with mechanical stirrer and heating mantle

Procedure:

Equip a 1000 mL three-necked flask with a mechanical stirrer and an oil bath for heating.

Charge the flask with p-toluenesulfonamide (e.g., 70g), sodium hydroxide (e.g., 20g), and

urea (e.g., 40g).[13][14] The molar ratio of p-toluenesulfonamide:NaOH:urea is typically

around 1:1-1.3:1.4-1.5.[13]

Heat the mixture using the oil bath to a temperature of 130-135 °C. The materials will begin

to melt.[13][14]

Initiate stirring once the mixture is partially melted. Maintain the temperature and continue

stirring for approximately 100-120 minutes. The reaction mixture will thicken as the reaction

proceeds.[13][14]

Once the mixture becomes too thick to stir, stop the stirrer and heating.

Apply a vacuum for 1-2 minutes to remove the ammonia gas generated during the reaction.

[14]

Allow the reaction vessel to cool, then add approximately 700 mL of deionized water and stir

to dissolve the solid product.[14]

Slowly add 30% sulfuric acid dropwise to acidify the solution to a pH of approximately 4.[13]

[14] This will precipitate the crude p-toluenesulfonylurea.

Collect the precipitate by filtration.

Wash the filter cake with deionized water until the pH of the filtrate is between 5 and 6.[13]

[14]
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Dry the purified product at 100 °C to obtain p-toluenesulfonylurea as a white solid. Purity can

be assessed by HPLC.[12][14]
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Workflow for the Synthesis of para-Toluenesulfonylurea

Reaction Setup

Reaction

Workup and Purification

Charge Flask with
p-Toluenesulfonamide,

NaOH, and Urea

Heat to 130-135 °C
with Stirring

Maintain Reaction
for 100-120 min

Cool and Dissolve
in Water

Acidify with H₂SO₄

to pH 4

Filter Precipitate

Wash with Water

Dry Product at 100 °C

I

Final Product:
p-Toluenesulfonylurea
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Experimental Workflow for pKa Determination

Prepare Sample Solution
(p-TSU in THF/Water)

Titrate with Standardized KOH

Calibrate pH Electrode

Record pH vs. Titrant Volume

Plot Titration Curve

Determine Equivalence Point

Calculate pKa
(pH at half-equivalence)

Extrapolate to Aqueous pKa
(Yasuda-Shedlovsky Plot)

I

Final Aqueous pKa Value
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Signaling Pathway of Sulfonylurea Drugs in Pancreatic β-Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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